Cas no 1704980-43-7 ((3R)-3-{(benzyloxy)carbonylamino}-3-(2-ethoxyphenyl)propanoic acid)

• Product Name: (3R)-3-{(benzyloxy)carbonylamino}-3-(2-ethoxyphenyl)propanoic acid
• CAS No: 1704980-43-7
• MF: C₁₉H₂₁NO₅
• MW: 343.373745679855
• CID: 5797567
• PubChem ID: 103667665
• Update Time: 2025-06-09

(3R)-3-{(benzyloxy)carbonylamino}-3-(2-ethoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{(benzyloxy)carbonylamino}-3-(2-ethoxyphenyl)propanoic acid
• EN300-1163135
• 1704980-43-7
• (3R)-3-{[(benzyloxy)carbonyl]amino}-3-(2-ethoxyphenyl)propanoic acid

• Inchi： 1S/C19H21NO5/c1-2-24-17-11-7-6-10-15(17)16(12-18(21)22)20-19(23)25-13-14-8-4-3-5-9-14/h3-11,16H,2,12-13H2,1H3,(H,20,23)(H,21,22)/t16-/m1/s1
• InChI Key： GVZDUDHTIABXOY-MRXNPFEDSA-N
• SMILES： O(CC)C1C=CC=CC=1[C@@H](CC(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 343.14197277g/mol
• Monoisotopic Mass: 343.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 84.9Ų

Additional information on (3R)-3-{(benzyloxy)carbonylamino}-3-(2-ethoxyphenyl)propanoic acid

Comprehensive Overview of (3R)-3-{(benzyloxy)carbonylamino}-3-(2-ethoxyphenyl)propanoic acid (CAS No. 1704980-43-7)

The compound (3R)-3-{(benzyloxy)carbonylamino}-3-(2-ethoxyphenyl)propanoic acid, identified by its CAS No. 1704980-43-7, is a chiral carboxylic acid derivative with significant potential in pharmaceutical and organic synthesis. Its unique structure, featuring a benzyloxycarbonyl (Cbz) protecting group and an ethoxyphenyl moiety, makes it a valuable intermediate in the development of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its role in peptide synthesis, asymmetric catalysis, and drug discovery.

One of the key attributes of (3R)-3-{(benzyloxy)carbonylamino}-3-(2-ethoxyphenyl)propanoic acid is its stereochemistry. The (3R)-configuration ensures high enantioselectivity, which is critical for applications in chiral drug development. The Cbz group provides stability during synthetic processes, while the ethoxy substituent on the phenyl ring enhances solubility and modulates electronic properties. These features align with current trends in green chemistry and sustainable synthesis, as researchers seek efficient and environmentally friendly methods to produce complex molecules.

In the context of drug discovery, CAS No. 1704980-43-7 has garnered attention for its potential as a building block in small-molecule therapeutics. Its structural motifs are commonly found in compounds targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors. Recent studies highlight its utility in the synthesis of neuroactive agents and anti-inflammatory drugs, addressing growing demand for treatments in neurology and immunology. This aligns with frequent searches for "chiral intermediates in drug development" and "Cbz-protected amino acid derivatives" in scientific databases.

The synthetic versatility of (3R)-3-{(benzyloxy)carbonylamino}-3-(2-ethoxyphenyl)propanoic acid is another area of interest. Modern flow chemistry and microwave-assisted synthesis techniques have been explored to optimize its production, reducing reaction times and improving yields. These advancements resonate with industry priorities such as process intensification and cost-effective manufacturing, topics frequently queried in AI-driven literature searches. Additionally, the compound's compatibility with solid-phase peptide synthesis (SPPS) makes it a candidate for peptide-based therapeutics, a rapidly expanding market.

From an analytical perspective, CAS No. 1704980-43-7 can be characterized using advanced techniques like HPLC-MS and NMR spectroscopy, ensuring high purity and precise quantification. Quality control is paramount, especially when the compound is used in preclinical research or API (Active Pharmaceutical Ingredient) production. Discussions around "analytical methods for chiral compounds" and "quality standards in pharmaceutical intermediates" are prevalent in online forums, reflecting user concerns about reproducibility and safety.

In summary, (3R)-3-{(benzyloxy)carbonylamino}-3-(2-ethoxyphenyl)propanoic acid (CAS No. 1704980-43-7) represents a multifaceted tool for chemists and pharmacologists. Its applications span asymmetric synthesis, peptide chemistry, and medicinal chemistry, addressing both academic and industrial needs. As the demand for chiral building blocks and sustainable synthetic routes grows, this compound is poised to remain a topic of significant interest and innovation.